Cas no 1250433-89-6 (2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid)

• Product Name: 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid
• CAS No: 1250433-89-6
• MDL: MFCD14632432
• CID: 4581615
• PubChem ID: 56828533
• Update Time: 2025-06-08

2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid

• MDL： MFCD14632432

Additional information on 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid

2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid (CAS No. 1250433-89-6): A Comprehensive Overview

2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid (CAS No. 1250433-89-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopropylaminoacetic acid with a bromothiophenyl substituent. Its structural complexity and functional groups make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid is characterized by a thiophene ring, a bromine atom, and a cyclopropylamino group attached to the acetic acid moiety. The thiophene ring, known for its aromaticity and electron-donating properties, contributes to the compound's stability and reactivity. The bromine atom, a halogen with significant electronegativity, can influence the compound's solubility and biological activity. The cyclopropylamino group, with its strained three-membered ring, adds unique steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its use as a lead compound in the development of drugs targeting neurodegenerative diseases. Studies have shown that this compound can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

Beyond neurodegenerative diseases, 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid has also shown promise in cancer research. Its ability to interact with specific protein targets involved in cell proliferation and apoptosis makes it a potential candidate for anticancer therapies. A recent study in the European Journal of Medicinal Chemistry reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

The synthesis of 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the thiophene ring through a cyclization reaction followed by bromination to introduce the bromine atom. The cyclopropylamine group is then introduced via an amide coupling reaction with acetic acid. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of pharmacokinetics, 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid exhibits favorable properties that make it suitable for further development as a drug candidate. Its lipophilicity allows for good absorption through biological membranes, while its stability under physiological conditions ensures prolonged activity in vivo. Additionally, preliminary toxicity studies have shown that this compound has low toxicity at therapeutic doses, making it a promising candidate for clinical trials.

The potential applications of 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid extend beyond its direct therapeutic effects. It can also serve as a valuable tool in basic research to study biological processes and validate new drug targets. For example, researchers have used this compound to investigate the role of specific protein-protein interactions in cellular signaling pathways. By selectively modulating these interactions, scientists can gain insights into disease mechanisms and identify novel therapeutic strategies.

In conclusion, 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetic acid (CAS No. 1250433-89-6) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.